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Introduction

Rebaudioside M (Reb M), a steviol glycoside found in the leaves of the Stevia rebaudiana
Bertoni plant, has garnered significant attention as a high-potency, zero-calorie sweetener. Its
favorable taste profile, closely resembling that of sucrose, has positioned it as a key ingredient
in the food and beverage industry's efforts to reduce sugar content. This technical guide
provides a comprehensive overview of the toxicological evaluation and safety assessment of
Rebaudioside M, drawing upon key studies and regulatory evaluations from leading authorities
such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority
(EFSA).

Regulatory Standing and Acceptable Daily Intake
(ADI)

Rebaudioside M is classified as a steviol glycoside, and its safety is evaluated as part of this
broader group of compounds. Regulatory agencies have established a group Acceptable Daily
Intake (ADI) for all steviol glycosides, based on the common metabolic endpoint of steviol.

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) and EFSA have
established an ADI for steviol glycosides of 0—4 milligrams per kilogram of body weight per day,
expressed as steviol equivalents.[1][2][3][4] This ADI is based on a No-Observed-Adverse-
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Effect Level (NOAEL) derived from a comprehensive 2-year carcinogenicity study in rats with
stevioside, another major steviol glycoside.[1][2] The safety of Rebaudioside M is supported
by numerous GRAS (Generally Recognized as Safe) notices submitted to the FDA, which have
received no objections.[5][6][7]

Metabolism and Pharmacokinetics

The metabolic fate of Rebaudioside M is a critical aspect of its safety assessment. Like other
steviol glycosides, Reb M is not absorbed intact in the upper gastrointestinal tract. Instead, it is
hydrolyzed by the gut microflora in the colon to its aglycone, steviol.[1][8] Steviol is then
absorbed into the bloodstream, metabolized in the liver to steviol glucuronide, and
subsequently excreted in the urine.[9] This common metabolic pathway is the basis for the
"read-across" approach used by regulatory bodies, where toxicological data from one steviol
glycoside can be applied to others, including Rebaudioside M.[2][10]

Metabolic Pathway of Rebaudioside M

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.foodstandards.gov.au/sites/default/files/food-standards-code/applications/Documents/A1108-AppR-SD1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10731492/
https://www.benchchem.com/product/b1649289?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1649289?utm_src=pdf-body
https://www.foodstandards.gov.au/sites/default/files/food-standards-code/applications/Documents/A1108-AppR-SD1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7008822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920402/
https://www.benchchem.com/product/b1649289?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10731492/
https://www.efsa.europa.eu/en/efsajournal/pub/8387
https://www.benchchem.com/product/b1649289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Rebaudioside M (Oral Ingestion))

'

@n into Blo@

(Steviol Glucuronide)

Urinary Excretion

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In Vitro Assays

Rebaudioside M / Steviol Glycosides

In Vivo Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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